![molecular formula C24H37N5O7S B1243067 (4R,5S,6S)-3-[(3S,5S)-5-[4-[(2S)-5-amino-2-hydroxypentanoyl]piperazine-1-carbonyl]pyrrolidin-3-yl]sulfanyl-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid](/img/structure/B1243067.png)
(4R,5S,6S)-3-[(3S,5S)-5-[4-[(2S)-5-amino-2-hydroxypentanoyl]piperazine-1-carbonyl]pyrrolidin-3-yl]sulfanyl-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
Overview
Description
(4R,5S,6S)-3-[(3S,5S)-5-[4-[(2S)-5-amino-2-hydroxypentanoyl]piperazine-1-carbonyl]pyrrolidin-3-yl]sulfanyl-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid, also known as this compound, is a useful research compound. Its molecular formula is C24H37N5O7S and its molecular weight is 539.6 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C24H37N5O7S |
|---|---|
Molecular Weight |
539.6 g/mol |
IUPAC Name |
(4R,5S,6S)-3-[(3S,5S)-5-[4-[(2S)-5-amino-2-hydroxypentanoyl]piperazine-1-carbonyl]pyrrolidin-3-yl]sulfanyl-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid |
InChI |
InChI=1S/C24H37N5O7S/c1-12-18-17(13(2)30)23(34)29(18)19(24(35)36)20(12)37-14-10-15(26-11-14)21(32)27-6-8-28(9-7-27)22(33)16(31)4-3-5-25/h12-18,26,30-31H,3-11,25H2,1-2H3,(H,35,36)/t12-,13-,14+,15+,16+,17-,18-/m1/s1 |
InChI Key |
OFSRPSJCLWGQAZ-KHQOANHYSA-N |
Isomeric SMILES |
C[C@@H]1[C@@H]2[C@H](C(=O)N2C(=C1S[C@H]3C[C@H](NC3)C(=O)N4CCN(CC4)C(=O)[C@H](CCCN)O)C(=O)O)[C@@H](C)O |
Canonical SMILES |
CC1C2C(C(=O)N2C(=C1SC3CC(NC3)C(=O)N4CCN(CC4)C(=O)C(CCCN)O)C(=O)O)C(C)O |
Synonyms |
DX 8739 DX-8739 |
Origin of Product |
United States |
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